Cas no 38694-44-9 ((3-Bromo-4-hydroxy-5-nitrophenyl)acetic acid)

• Product Name: (3-Bromo-4-hydroxy-5-nitrophenyl)acetic acid
• CAS No: 38694-44-9
• MF: C₈H₆BrNO₅
• MW: 276.04094171524
• CID: 5228438
• Update Time: 2026-03-07

(3-Bromo-4-hydroxy-5-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-4-hydroxy-5-nitrophenyl)acetic acid

• Inchi： 1S/C8H6BrNO5/c9-5-1-4(3-7(11)12)2-6(8(5)13)10(14)15/h1-2,13H,3H2,(H,11,12)
• InChI Key： VUBRNMUKGXUXRH-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC([N+]([O-])=O)=C(O)C(Br)=C1

Additional information on (3-Bromo-4-hydroxy-5-nitrophenyl)acetic acid

Introduction to (3-Bromo-4-hydroxy-5-nitrophenyl)acetic Acid (CAS No. 38694-44-9)

(3-Bromo-4-hydroxy-5-nitrophenyl)acetic acid, with the CAS number 38694-44-9, is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its bromine, hydroxyl, and nitro substituents on a phenyl ring coupled with an acetic acid moiety, exhibits a unique set of chemical properties that make it valuable in various synthetic applications.

The structural configuration of (3-Bromo-4-hydroxy-5-nitrophenyl)acetic acid imparts it with a high degree of reactivity, making it a useful intermediate in the synthesis of more complex molecules. Its molecular formula, C₆H₄BrNO₄, reflects the presence of multiple functional groups that can participate in diverse chemical reactions, including nucleophilic substitution, condensation reactions, and oxidation processes.

In recent years, (3-Bromo-4-hydroxy-5-nitrophenyl)acetic acid has been explored for its potential applications in pharmaceutical development. The nitro group, in particular, is known for its ability to undergo reduction to form amine derivatives, which are crucial in the synthesis of bioactive compounds. Additionally, the bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more intricate molecular architectures.

One of the most compelling aspects of (3-Bromo-4-hydroxy-5-nitrophenyl)acetic acid is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with potential applications in oncology, inflammation modulation, and antimicrobial therapy. For instance, derivatives of this compound have been investigated for their ability to inhibit specific enzymes or receptors involved in disease pathways.

The hydroxyl group in (3-Bromo-4-hydroxy-5-nitrophenyl)acetic acid also contributes to its versatility, as it can participate in hydrogen bonding interactions and influence the solubility and bioavailability of derived compounds. This feature is particularly important in drug design, where optimal solubility and interaction with biological targets are critical for efficacy.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are widely used in cancer treatment. The nitro and bromine substituents can be strategically modified to enhance binding affinity to target proteins, while the acetic acid moiety can serve as a linker for further functionalization. Such modifications have led to the discovery of several promising lead compounds that are being advanced into preclinical studies.

The pharmaceutical industry has also shown interest in (3-Bromo-4-hydroxy-5-nitrophenyl)acetic acid for its potential as a building block in the synthesis of anti-inflammatory agents. The presence of both hydroxyl and nitro groups allows for diverse chemical transformations that can yield molecules with potent anti-inflammatory properties. These derivatives have been tested in vitro and in vivo for their ability to modulate inflammatory pathways.

In addition to pharmaceutical applications, (3-Bromo-4-hydroxy-5-nitrophenyl)acetic acid has found utility in materials science and agrochemical research. Its ability to undergo selective functionalization makes it a valuable precursor for synthesizing polymers with tailored properties. Similarly, derivatives of this compound have been explored as intermediates in the production of pesticides and herbicides due to their reactivity and structural features.

The synthesis of (3-Bromo-4-hydroxy-5-nitrophenyl)acetic acid typically involves multi-step organic reactions that highlight its synthetic utility. Starting from common aromatic precursors such as nitrobenzene or bromophenols, various transformations can be employed to introduce the necessary functional groups at specific positions on the phenyl ring. These synthetic routes often involve catalytic processes that enhance efficiency and yield.

The chemical reactivity of this compound also makes it suitable for use as a ligand or catalyst auxiliary in complex organic transformations. For example, its ability to coordinate with transition metals can facilitate cross-coupling reactions or catalytic hydrogenations, thereby enabling the synthesis of complex molecular structures under mild conditions.

In conclusion, (3-Bromo-4-hydroxy-5-nitrophenyl)acetic acid (CAS No. 38694-44-9) is a multifunctional compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers engaged in pharmaceutical development, materials science, and agrochemical innovation. As our understanding of its properties continues to evolve, so too will its role in advancing scientific discovery and technological progress.